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Introduction

Substituted benzaldehydes are a cornerstone of modern organic synthesis, serving as versatile
precursors for a vast array of complex molecules. Their inherent reactivity, centered around the
aldehyde functional group, coupled with the electronic and steric influences of various ring
substituents, makes them invaluable in the fields of pharmaceuticals, agrochemicals, and
material science. The strategic placement of electron-donating groups, such as methoxy
moieties, and electron-withdrawing groups, like chlorine, can fine-tune the molecule's
properties, influencing its reactivity, bioavailability, and interaction with biological targets. This
guide provides a detailed technical overview of 2-Chloro-4,6-dimethoxybenzaldehyde, a
compound of interest for researchers and professionals in drug development. While specific
data for this exact molecule is not abundant, this paper will synthesize information from closely
related analogues to provide a scientifically grounded perspective on its properties, synthesis,
and potential applications.

Core Physicochemical and Spectroscopic Data

The fundamental properties of 2-Chloro-4,6-dimethoxybenzaldehyde are crucial for its
application in precise chemical synthesis. The key quantitative data for this compound, based
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on its molecular formula and data from analogous compounds, are summarized below.

Property Value Source(s)
Molecular Formula CoHoCIOs [1]
Molecular Weight 200.62 g/mol Calculated
Monoisotopic Mass 200.02402 Da [1]

Not explicitly available in

CAS Number )

searched literature.

Likely a solid at room Inferred from similar
Appearance

temperature. compounds

N Expected to be soluble in Inferred from similar

Solubility ]

common organic solvents. compounds

Note: The molecular weight is calculated based on the atomic weights of the constituent
elements (Carbon: 12.011, Hydrogen: 1.008, Chlorine: 35.453, Oxygen: 15.999).

Synthesis and Mechanistic Insights

The synthesis of 2-Chloro-4,6-dimethoxybenzaldehyde would likely proceed through a multi-
step pathway, leveraging established methodologies for the functionalization of aromatic rings.
A plausible synthetic route would involve the formylation of a substituted benzene ring, a
common strategy for introducing an aldehyde group.

Proposed Synthetic Workflow

A logical approach to the synthesis of 2-Chloro-4,6-dimethoxybenzaldehyde would start from
1,3-dimethoxybenzene, followed by chlorination and then formylation. The order of these steps
IS critical to ensure the desired regioselectivity.

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://pubchemlite.lcsb.uni.lu/e/compound/3865139
https://pubchemlite.lcsb.uni.lu/e/compound/3865139
https://www.benchchem.com/product/b1587463?utm_src=pdf-body
https://www.benchchem.com/product/b1587463?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1587463?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Synthesis Pathway

( )

Chlorination
(e.g., NCS, SO2CI2)

( )

Formylation
(e.g., Vilsmeier-Haack or Duff reaction)

( )

Click to download full resolution via product page

Caption: Proposed synthesis workflow for 2-Chloro-4,6-dimethoxybenzaldehyde.

Experimental Protocol: A Representative Synthesis

The following protocol is a hypothetical, yet scientifically plausible, procedure based on
established organic chemistry principles for the synthesis of related compounds.

Step 1: Chlorination of 1,3-dimethoxybenzene

e Reaction Setup: In a fume hood, dissolve 1,3-dimethoxybenzene in a suitable chlorinated
solvent (e.g., dichloromethane) in a round-bottom flask equipped with a magnetic stirrer and
a dropping funnel.

e Reagent Addition: Cool the solution in an ice bath. Slowly add a chlorinating agent, such as
N-Chlorosuccinimide (NCS) or sulfuryl chloride (SO2Clz), portion-wise or dropwise to control
the reaction temperature. The methoxy groups are ortho, para-directing, and the chlorine will
likely add at the 4-position due to steric hindrance at the 2-position.
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» Reaction Monitoring: Monitor the reaction progress using Thin Layer Chromatography (TLC)
until the starting material is consumed.

o Work-up: Quench the reaction by adding a suitable aqueous solution (e.g., sodium
thiosulfate for reactions with SO2Cl2). Separate the organic layer, wash with brine, and dry
over anhydrous sodium sulfate.

 Purification: Remove the solvent under reduced pressure. Purify the crude product (1-
Chloro-2,4-dimethoxybenzene) by column chromatography or distillation.

Step 2: Formylation of 1-Chloro-2,4-dimethoxybenzene

Vilsmeier-Haack Reaction: This is a common method for formylating electron-rich aromatic
rings.

o Reagent Preparation: In a separate flask, prepare the Vilsmeier reagent by slowly adding
phosphorus oxychloride (POCIs) to N,N-dimethylformamide (DMF) at O °C.

e Reaction: Add the 1-Chloro-2,4-dimethoxybenzene to the pre-formed Vilsmeier reagent. The
formylation will be directed by the existing substituents. The powerful ortho, para-directing
methoxy groups will likely direct the formyl group to the position ortho to one of the methoxy
groups and meta to the chloro group.

o Hydrolysis: After the reaction is complete, carefully pour the reaction mixture onto crushed
ice and hydrolyze the intermediate to yield the aldehyde.

o Work-up and Purification: Extract the product with a suitable organic solvent, wash the
organic layer, dry it, and remove the solvent. Purify the final product, 2-Chloro-4,6-
dimethoxybenzaldehyde, by recrystallization or column chromatography.

Applications in Drug Discovery and Development

The unique substitution pattern of 2-Chloro-4,6-dimethoxybenzaldehyde, featuring both
electron-donating methoxy groups and an electron-withdrawing chloro group, makes it an
attractive scaffold for medicinal chemistry. These groups can modulate the pharmacokinetic
and pharmacodynamic properties of a molecule.[2]
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Role as a Synthetic Intermediate

This benzaldehyde derivative can serve as a crucial starting material for the synthesis of
various heterocyclic compounds, which are prevalent in many drug classes.[3][4] The aldehyde
group is a versatile handle for various chemical transformations, including:

¢ Reductive Amination: To introduce substituted amine functionalities.
o Wittig Reaction: To form carbon-carbon double bonds.

o Condensation Reactions: To build larger molecular frameworks, such as chalcones, which
are precursors to flavonoids and other bioactive molecules.[3][5]

The presence of the chloro and methoxy groups can influence the biological activity of the
resulting compounds, potentially leading to the development of novel therapeutic agents,
including but not limited to:

Antimicrobial agents

Antiviral compounds[4]

Anticancer drugs

Anti-inflammatory molecules[6]

Safety, Handling, and Storage

While a specific Safety Data Sheet (SDS) for 2-Chloro-4,6-dimethoxybenzaldehyde is not
readily available, the safety precautions can be inferred from related dimethoxybenzaldehyde
and chloro-substituted aromatic compounds.

Hazard Identification

Based on analogous compounds, 2-Chloro-4,6-dimethoxybenzaldehyde may cause:
e Skin irritation.[7][8][9]

e Serious eye irritation.[7][8][9][10]
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o Respiratory irritation.[7][8][9]

Recommended Handling Procedures

e Engineering Controls: Use only in a well-ventilated area, preferably in a chemical fume hood.

[71[8][°]

» Personal Protective Equipment (PPE):
o Eye/Face Protection: Wear chemical safety goggles or a face shield.[8][9][10]
o Skin Protection: Wear impervious gloves and a lab coat.[7][8][10]

o Respiratory Protection: Not typically required under normal use with adequate ventilation,
but a respirator may be necessary for large quantities or in case of spills.[8][9][10]

o Hygiene Measures: Wash hands thoroughly after handling.[8][9][10]

Storage

» Store in a tightly closed container in a dry, cool, and well-ventilated place.[7][9][10]

» Keep away from incompatible materials such as strong oxidizing agents and strong bases.[9]
[10]

Conclusion

2-Chloro-4,6-dimethoxybenzaldehyde represents a potentially valuable, yet under-
characterized, building block for organic synthesis and drug discovery. Its unique combination
of substituents offers a platform for creating novel molecules with tailored biological activities.
While direct experimental data is sparse, this guide provides a comprehensive overview based
on established chemical principles and data from structurally related compounds. Further
research into the synthesis and applications of this compound is warranted to fully explore its
potential in the development of new therapeutic agents and other advanced materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.pfaltzandbauer.com/Files/SDSFile?fileName=D33810%20%20SDS%20%20031020.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA12549~~PDF~~MTR~~CGV4~~EN~~2025-09-10%2013:12:46~~2%204-Dimethoxybenzaldehyde~~
https://www.fishersci.com/store/msds?partNumber=AC305790010&productDescription=2%2C6-DIMETHOXYBENZALDEHYDE+1G&vendorId=VN00032119&countryCode=US&language=en
https://www.pfaltzandbauer.com/Files/SDSFile?fileName=D33810%20%20SDS%20%20031020.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA12549~~PDF~~MTR~~CGV4~~EN~~2025-09-10%2013:12:46~~2%204-Dimethoxybenzaldehyde~~
https://www.fishersci.com/store/msds?partNumber=AC305790010&productDescription=2%2C6-DIMETHOXYBENZALDEHYDE+1G&vendorId=VN00032119&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA12549~~PDF~~MTR~~CGV4~~EN~~2025-09-10%2013:12:46~~2%204-Dimethoxybenzaldehyde~~
https://www.fishersci.com/store/msds?partNumber=AC305790010&productDescription=2%2C6-DIMETHOXYBENZALDEHYDE+1G&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=SB00910EA&productDescription=2+4-DIMETHOXYBENZALDEHYD+10GR&vendorId=VN00092202&countryCode=US&language=en
https://www.pfaltzandbauer.com/Files/SDSFile?fileName=D33810%20%20SDS%20%20031020.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA12549~~PDF~~MTR~~CGV4~~EN~~2025-09-10%2013:12:46~~2%204-Dimethoxybenzaldehyde~~
https://www.fishersci.com/store/msds?partNumber=SB00910EA&productDescription=2+4-DIMETHOXYBENZALDEHYD+10GR&vendorId=VN00092202&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA12549~~PDF~~MTR~~CGV4~~EN~~2025-09-10%2013:12:46~~2%204-Dimethoxybenzaldehyde~~
https://www.fishersci.com/store/msds?partNumber=AC305790010&productDescription=2%2C6-DIMETHOXYBENZALDEHYDE+1G&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=SB00910EA&productDescription=2+4-DIMETHOXYBENZALDEHYD+10GR&vendorId=VN00092202&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA12549~~PDF~~MTR~~CGV4~~EN~~2025-09-10%2013:12:46~~2%204-Dimethoxybenzaldehyde~~
https://www.fishersci.com/store/msds?partNumber=AC305790010&productDescription=2%2C6-DIMETHOXYBENZALDEHYDE+1G&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=SB00910EA&productDescription=2+4-DIMETHOXYBENZALDEHYD+10GR&vendorId=VN00092202&countryCode=US&language=en
https://www.pfaltzandbauer.com/Files/SDSFile?fileName=D33810%20%20SDS%20%20031020.pdf
https://www.fishersci.com/store/msds?partNumber=AC305790010&productDescription=2%2C6-DIMETHOXYBENZALDEHYDE+1G&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=SB00910EA&productDescription=2+4-DIMETHOXYBENZALDEHYD+10GR&vendorId=VN00092202&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC305790010&productDescription=2%2C6-DIMETHOXYBENZALDEHYDE+1G&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=SB00910EA&productDescription=2+4-DIMETHOXYBENZALDEHYD+10GR&vendorId=VN00092202&countryCode=US&language=en
https://www.benchchem.com/product/b1587463?utm_src=pdf-body
https://www.benchchem.com/product/b1587463?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1587463?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

References

1.

PubChemlLite - 2-chloro-4,6-dimethoxybenzaldehyde (COH9CIO3)

[pubchemlite.lcsb.uni.lu]

« 2.
e 3.

°
© (0] ~ [o2] 1 H

drughunter.com [drughunter.com]

benchchem.com [benchchem.com]

. shenzhouchem.com [shenzhouchem.com]

. researchgate.net [researchgate.net]

. bloomtechz.com [bloomtechz.com]

. pfaltzandbauer.com [pfaltzandbauer.com]

. assets.thermofisher.com [assets.thermofisher.com]

. fishersci.com [fishersci.com]

e 10. fishersci.com [fishersci.com]

 To cite this document: BenchChem. [2-Chloro-4,6-dimethoxybenzaldehyde CAS number and
molecular weight]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1587463#2-chloro-4-6-dimethoxybenzaldehyde-cas-
number-and-molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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